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Compound of Interest

Compound Name: 3,5-Dimethylphenylboronic acid

Cat. No.: B071237

Technical Overview of 3,5-
Dimethylphenylboronic Acid

For Immediate Release

This document provides a concise technical summary of the core physicochemical properties of
3,5-Dimethylphenylboronic acid, a key reagent in organic synthesis. The information is
intended for researchers, chemists, and professionals in the field of drug development and
materials science.

Core Compound Properties

3,5-Dimethylphenylboronic acid is an organoboron compound that is widely utilized as a
building block in palladium-catalyzed cross-coupling reactions, most notably the Suzuki-
Miyaura coupling.[1] Its chemical structure allows for the introduction of a 3,5-dimethylphenyl
group into more complex molecules.[1] It typically appears as an off-white to light yellow
crystalline powder.[1]

Quantitative Data Summary

The fundamental molecular properties of 3,5-Dimethylphenylboronic acid are summarized in
the table below. This data is essential for stoichiometric calculations in reaction planning and
for the characterization of synthesized compounds.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b071237?utm_src=pdf-interest
https://www.benchchem.com/product/b071237?utm_src=pdf-body
https://www.benchchem.com/product/b071237?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/understanding-boronic-acids-properties-applications-3-5-dimethylphenylboronic-acid-cd
https://www.nbinno.com/article/other-organic-chemicals/understanding-boronic-acids-properties-applications-3-5-dimethylphenylboronic-acid-cd
https://www.nbinno.com/article/other-organic-chemicals/understanding-boronic-acids-properties-applications-3-5-dimethylphenylboronic-acid-cd
https://www.benchchem.com/product/b071237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value Reference
Molecular Formula C8H11BO2 [L1121[31[4115]
Molecular Weight 149.98 g/mol [L12][31[41[5]16]
CAS Number 172975-69-8 [11121141[5]16]

Experimental Protocols & Methodologies

Detailed experimental protocols for the use of 3,5-Dimethylphenylboronic acid are highly
application-specific. A general procedure for its use in a Suzuki coupling reaction would involve
the following key steps. For precise measurements and conditions, researchers should consult
peer-reviewed literature relevant to their specific synthetic target.

e Reaction Setup: A reaction vessel is charged with 3,5-Dimethylphenylboronic acid, an
appropriate aryl halide, a palladium catalyst (e.g., Pd(PPh3)4), and a base (e.g., Na2CO3 or
K3PO4).

» Solvent System: A suitable solvent system, often a mixture of an organic solvent (like
toluene, dioxane, or DMF) and water, is added to dissolve the reactants.

 Inert Atmosphere: The reaction mixture is typically degassed and placed under an inert
atmosphere (e.g., nitrogen or argon) to prevent oxidation of the catalyst.

e Heating & Monitoring: The reaction is heated to the required temperature and monitored for
progress using techniques such as Thin Layer Chromatography (TLC) or Liquid
Chromatography-Mass Spectrometry (LC-MS).

o Workup & Purification: Upon completion, the reaction is cooled, and the product is extracted
from the aqueous phase. The organic layers are combined, dried, and the solvent is
removed. The crude product is then purified, commonly by column chromatography or
recrystallization.

Logical Relationship Diagram

The following diagram illustrates the fundamental relationship between the compound's name
and its primary molecular identifiers.
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Core properties of 3,5-Dimethylphenylboronic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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